2-(4-aminopiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-aminopiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C10H16N4OS/c11-8-1-4-14(5-2-8)7-9(15)13-10-12-3-6-16-10/h3,6,8H,1-2,4-5,7,11H2,(H,12,13,15)
• InChI Key: ZIFZRZBPKFSOJW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC(=O)NC2=NC=CS2
• Molecular Formula: C10H16N4OS
• Molecular Weight: 240.33 g/mol

Description

2-(4-aminopiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide, often referred to as 2-APT, is a synthetic compound with a wide range of scientific applications. It has been studied for its potential use in drug delivery, gene therapy, and as a therapeutic agent. It is a small molecule that can be easily synthesized and is well suited for laboratory experiments. 2-APT is a versatile compound that has been used in a variety of research fields, including biochemistry, pharmacology, and cell biology.

Scientific Research Applications

Antimicrobial and Anticholinesterase Activities

Some derivatives of this compound have been synthesized and evaluated for their antimicrobial and anticholinesterase activities. Interestingly, while the acetylcholinesterase inhibitory activities of these compounds were found to be weak, they exhibited significant antifungal activity, particularly against Candida parapsilosis (Yurttaş, Özkay, Karaca Gençer, & Acar, 2015).

Anti-Diabetic Agents

Another area of application is in the treatment of diabetes. A series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for their anti-diabetic potential via in vitro inhibition of α-glucosidase enzyme. These molecules demonstrated potent inhibitory potential against the enzyme, suggesting their utility as valuable anti-diabetic agents (Abbasi et al., 2020).

Metabolic Stability in PI3K/mTOR Inhibition

Research has also investigated the compound's derivatives for improving metabolic stability in the inhibition of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. Efforts to modify the heterocyclic core structure were aimed at reducing metabolic deacetylation, indicating its potential in cancer therapy (Stec et al., 2011).

Antibacterial Agents

Moreover, some newly synthesized derivatives exhibited significant antibacterial activity, highlighting the compound's utility in developing novel antibacterial agents. This research points to the potential of these compounds in addressing microbial resistance (Ramalingam, Ramesh, & Sreenivasulu, 2019).